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molecular formula C13H10O3 B086727 3-Hydroxyphenyl benzoate CAS No. 136-36-7

3-Hydroxyphenyl benzoate

Cat. No. B086727
CAS RN: 136-36-7
M. Wt: 214.22 g/mol
InChI Key: GDESWOTWNNGOMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08293715B2

Procedure details

By using 3-hydroxyphenyl benzoate (50 mg) and cyclopentanol (23.5 μl) as starting materials, the title compound (50 mg) was obtained in the same manner as that of Reference Example 15.
Name
3-hydroxyphenyl benzoate
Quantity
50 mg
Type
reactant
Reaction Step One
Name
cyclopentanol
Quantity
23.5 μL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([O:9][C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([OH:16])[CH:11]=1)(=O)[C:2]1[CH:7]=[CH:6][CH:5]=CC=1.C1(O)CCCC1>>[CH:1]1([O:9][C:10]2[CH:11]=[C:12]([OH:16])[CH:13]=[CH:14][CH:15]=2)[CH2:2][CH2:7][CH2:6][CH2:5]1

Inputs

Step One
Name
3-hydroxyphenyl benzoate
Quantity
50 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OC1=CC(=CC=C1)O
Step Two
Name
cyclopentanol
Quantity
23.5 μL
Type
reactant
Smiles
C1(CCCC1)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C1(CCCC1)OC=1C=C(C=CC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 50 mg
YIELD: CALCULATEDPERCENTYIELD 120.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.